Cas no 112677-67-5 (3-(1H-Imidazol-1-yl)aniline)

• Product Name: 3-(1H-Imidazol-1-yl)aniline
• CAS No: 112677-67-5
• MF: C₉H₉N₃
• MW: 159.187861204147
• MDL: MFCD09258808
• CID: 1057964
• PubChem ID: 321225
• Update Time: 2025-04-20

3-(1H-Imidazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Imidazol-1-yl)aniline
• 3-(1H-imidazol-1-yl)Benzenamine
• 3-IMIDAZOL-1-YL-PHENYLAMINE
• BenzenaMine, 3-(1H-iMidazol-1-yl)-
• 1-(3-amino)phenylimidazole
• 1-(3-aminophenyl)imidazole
• 3-(imidazol-1-yl)aniline
• 3-(imidazol-1-yl)phenylamine
• 3-imidazolylphenylamine
• ACMC-20e42m
• NSC270861
• SBB051755
• SureCN632660
• 3-imidazol-1-ylaniline
• 3-Imidazol-1-ylphenylamine
• A921325
• DTXSID20313503
• AKOS006221608
• JVKJLZRWXBUBFN-UHFFFAOYSA-N
• CS-0038863
• AS-5538
• MFCD09258808
• DB-060230
• 3-(1-Imidazolyl)aniline
• SY028821
• CHEMBL4464735
• Z425799570
• NSC-270861
• 112677-67-5
• EN300-42255
• SCHEMBL632660

• MDL： MFCD09258808
• Inchi： 1S/C9H9N3/c10-8-2-1-3-9(6-8)12-5-4-11-7-12/h1-7H,10H2
• InChI Key： JVKJLZRWXBUBFN-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 159.07977
• Monoisotopic Mass: 159.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: 1

Experimental Properties

• PSA: 43.84

3-(1H-Imidazol-1-yl)aniline Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles